(2-Amino-4,5-difluorophenyl)methanol

• IUPAC Name: (2-amino-4,5-difluorophenyl)methanol
• InChI: InChI=1S/C7H7F2NO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-2,11H,3,10H2
• InChI Key: QECPLCJBCKMTSG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)N)CO
• Molecular Formula: C7H7F2NO
• DSSTOX Substance ID: DTXSID80620225
• Molecular Weight: 159.13 g/mol
• CAS RN: 748805-87-0

Description

Molecular Structure Analysis

The molecular weight of “(2-Amino-4,5-difluorophenyl)methanol” is approximately 159.14. The InChI code for this compound is 1S/C7H7F2NO/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2,11H,3,10H2.

Physical And Chemical Properties Analysis

“(2-Amino-4,5-difluorophenyl)methanol” is a solid at room temperature. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Lipid Dynamics in Biological Membranes

Methanol, including derivatives like (2-Amino-4,5-difluorophenyl)methanol, is frequently used in studying biological membranes, especially for transmembrane proteins and peptides. It has been found that methanol significantly impacts lipid dynamics. For instance, increasing concentrations of methanol in membrane studies cause enhanced lipid transfer and flip-flop kinetics, which can influence the structure-function relationship in bilayer compositions like lipid asymmetry (Nguyen et al., 2019).

Photophysical Properties in Solvents

Derivatives of 2-amino-difluorophenyl compounds show interesting photophysical properties. They exhibit different emission intensities depending on the solvent polarity, with increased emission intensity in polar solvents like methanol. Such properties are essential in fluorescence studies and applications (Tanaka & Komiya, 2002).

N-Monomethylation Reactions

The compound plays a role in the direct N-monomethylation of aromatic primary amines using methanol. This process is significant from both synthetic and environmental perspectives due to its low catalyst loading and broad substrate scope, offering efficient and selective transformations (Li et al., 2012).

Enantioselective Catalysis

Derivatives of (2-Amino-4,5-difluorophenyl)methanol are used in enantioselective catalysis, particularly in the addition of diethylzinc to aldehydes. They have been found to significantly influence the degree of enantioselectivity and the overall performance of catalytic reactions (Braga et al., 2008).

Synthesis of Multisubstituted Arenes

This compound is also important in synthesizing multisubstituted arenes through palladium-catalyzed C-H halogenation reactions. Compared to traditional methods, this approach offers better yields, selectivity, and practicality (Sun et al., 2014).

Safety and Hazards

“(2-Amino-4,5-difluorophenyl)methanol” is considered hazardous. It has been assigned the signal word “Danger” and is associated with the hazard statements H302 and H318. This indicates that the compound is harmful if swallowed and can cause serious eye damage.

Synthesis routes and methods

Procedure details

2-Amino-4,5-difluorobenzoic acid (5.37 g, 31.0 mmol) in THF (50 mL) was dropwise added to the suspension on LAH (1.65 g, 43.5 mmol) in THF (15 mL) at room temperature under N2 over 10 min. The resulting suspension was stirred at room temperature for 1 hr. Then the mixture was cooled down to 0° C., quenched with saturated Na2SO4 (100 mL), and extracted with Et2O (2×100 mL), the combined organic layers were washed with brine (60 mL), dried over MgSO4, and concentrated on rotary vacuum to afford the expected crude product as a brown solid, which was pure enough to be used in next step without further purification. 1H NMR (400 MHz, CDCl3) δ ppm 4.07 (s, 1 H), 4.56 (s, 2 H), 6.46 (dd, J=11.71, 6.92 Hz, 1 H), 6.87 (dd, J=10.58, 8.56 Hz, 1 H); Mass spec. 160.04 (MH+), Calc. for C7H7F2NO 159.05.